Cas no 701-77-9 (2-chloro-4,6-diethyl-1,3,5-triazine)
701-77-9 structure
Product Name:2-chloro-4,6-diethyl-1,3,5-triazine
CAS No:701-77-9
MF:C7H10ClN3
MW:171.627399921417
CID:1742001
PubChem ID:12795
Update Time:2025-04-21
2-chloro-4,6-diethyl-1,3,5-triazine Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4,6-diethyl-1,3,5-triazine
- 2-CHLORO-4,6-DIETHYL-S-TRIAZINE
- SCHEMBL7400206
- 701-77-9
- DB-192603
-
- Inchi: 1S/C7H10ClN3/c1-3-5-9-6(4-2)11-7(8)10-5/h3-4H2,1-2H3
- InChI Key: XTLZSQZATHNMBX-UHFFFAOYSA-N
- SMILES: ClC1=NC(CC)=NC(CC)=N1
Computed Properties
- Exact Mass: 171.0565
- Monoisotopic Mass: 171.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.17
- Boiling Point: 330°C at 760 mmHg
- Flash Point: 183.5°C
- Refractive Index: 1.518
- PSA: 38.67
2-chloro-4,6-diethyl-1,3,5-triazine Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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